5-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzofuran-2-carboxamide

• IUPAC Name: 5-methoxy-N-(4-pyrimidin-2-yloxycyclohexyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21N3O4/c1-25-16-7-8-17-13(11-16)12-18(27-17)19(24)23-14-3-5-15(6-4-14)26-20-21-9-2-10-22-20/h2,7-12,14-15H,3-6H2,1H3,(H,23,24)
• InChI Key: QPPIWOPKDDWNJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C2)C(=O)NC3CCC(CC3)OC4=NC=CC=N4
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

5-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzofuran-2-carboxamide, also known as CYC116, is a small molecule inhibitor that has shown potential in the treatment of various types of cancer.

Scientific Research Applications

Synthesis and Biological Activities

• Novel compounds derived from benzofuran, such as benzodifuranyl, triazines, and oxadiazepines, have been synthesized for their potential anti-inflammatory and analgesic properties. These compounds have shown significant inhibitory activity on COX-2, analgesic, and anti-inflammatory activities in studies, suggesting their potential for further pharmaceutical applications (Abu‐Hashem et al., 2020).

Antimicrobial Screening

• A series of compounds integrating quinoline, pyrazole, and benzofuran moieties were synthesized and exhibited excellent yields. These compounds were screened for their in vitro antibacterial activity against pathogenic bacteria, indicating their potential as antimicrobial agents (Idrees et al., 2020).

Anticancer Activities

• Research on pyrazole and pyrazolopyrimidine derivatives has shown that these compounds have in vitro cytotoxic activity against various cancer cell lines. This demonstrates the potential of these structures in developing anticancer therapies (Hassan et al., 2014).

Marine-derived Compounds

• Studies on marine-derived actinomycete led to the isolation of new compounds with potential cytotoxic and antibacterial activities. This research underscores the importance of marine biodiversity in discovering novel bioactive compounds (Guo et al., 2018).